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Compound of Interest

Compound Name:
3-(6-Methyl-pyridin-2-YL)-

propionic acid

CAS No.: 842971-94-2

Cat. No.: B2974706

Get Quote

Executive Summary
Compound: 3-(6-Methylpyridin-2-yl)propanoic acid (CAS 842971-94-2) Application:

Pharmaceutical Intermediate (Building block for kinase inhibitors and pyridine-functionalized

ligands).[1] Challenge: As a non-pharmacopeial research chemical, certified reference

materials (CRMs) are unavailable, and literature melting point (MP) data is sparse or

inconsistent.[1] Solution: This guide outlines the protocol for qualifying an in-house primary

standard and compares Differential Scanning Calorimetry (DSC) against Capillary Melting Point

methods to establish a reliable thermal profile.

Compound Profile & Reference Standard Strategy
Before determining the melting point, the identity and purity of the material must be

established. Unlike generic reagents, CAS 842971-94-2 often requires self-validation due to

the lack of commercial CRMs.[1]
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Property Specification

Chemical Name 3-(6-Methylpyridin-2-yl)propanoic acid

CAS Number 842971-94-2

Molecular Formula C₉H₁₁NO₂

Molecular Weight 165.19 g/mol

Physical State White to off-white crystalline solid

Solubility
Soluble in Methanol, DMSO; sparingly soluble in

water

Establishing an In-House Reference Standard
Since a NIST or USP traceable standard is not available for this specific CAS, you must qualify

a "Gold Standard" batch.[1]

Self-Validation Protocol:

Identity: Confirm structure via ¹H-NMR (DMSO-d₆) and MS (ESI+).[1] Look for the

characteristic methyl singlet (~2.4 ppm) and pyridine aromatic protons.

Purity: Must exceed 98.0% via HPLC (Area %).

Volatiles: Determine Loss on Drying (LOD) or TGA to ensure the MP is not depressed by

residual solvent.

Methodology Comparison: DSC vs. Capillary
For a research-grade intermediate like CAS 842971-94-2, the choice of melting point method

significantly impacts data reproducibility.[1]

Method A: Differential Scanning Calorimetry (DSC)
The Gold Standard for Thermal Characterization[1]

DSC measures the heat flow associated with phase transitions as a function of temperature.

For pyridine derivatives, which may exhibit polymorphism or solvate formation, DSC is superior.
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Mechanism: Measures energy difference between sample and reference pans.

Key Metric:Onset Temperature (

). This is the intersection of the baseline and the leading edge of the endotherm. It is the
most robust indicator of purity-corrected melting point.

Why for CAS 842971-94-2? Pyridine propionic acids can decarboxylate or dehydrate near

their melting point.[1] DSC separates these events (e.g., a sharp melt endotherm followed by

a broad decomposition exotherm).

Method B: Capillary Melting Point (Automated)
The Routine QC Alternative[1]

Optical detection of light transmission through a capillary tube as the sample melts.

Mechanism: Visual/Optical detection of "Clear Point" and "Collapse Point".

Key Metric:Melting Range (Start of liquefaction to clear liquid).[1]

Limitations: Subjective endpoint; "Clear point" is often higher than the thermodynamic

melting point (

).
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Feature DSC (Recommended) Capillary (Automated)

Precision High (± 0.2 °C) Moderate (± 1.0 °C)

Data Output

Thermogram (

,

, Enthalpy

)

Temperature Range (

)

Sample Size 2–5 mg 1–2 mm column height

Polymorph Detection
Yes (Distinct peaks for Form

I/II)
No (Only observes final melt)

Decomposition Visible as exothermic event Obscures melt (darkening)

Suitability for CAS 842971-94-

2

Best (Distinguishes melt from

decomp)

Acceptable (For quick purity

checks)

Experimental Protocols
Protocol A: DSC Determination (Standard Operating Procedure)
Instrument: Mettler Toledo DSC 3+ or TA Instruments Q2000.[1]

Calibration: Calibrate temperature and enthalpy using Indium (

,

) and Zinc standards.

Sample Prep: Weigh 2.0–4.0 mg of dried CAS 842971-94-2 into a Tzero aluminum pan.

Sealing: Use a hermetic lid with a pinhole (allows escaping volatiles if decarboxylation

occurs, preventing pan deformation).

Method:

Equilibrate at 25°C.
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Ramp 10.0 °C/min to 200°C.

Purge gas: Nitrogen at 50 mL/min.

Analysis: Integrate the main endothermic peak. Report

as the melting point.

Protocol B: Capillary Determination
Instrument: Büchi M-565 or SRS DigiMelt.

Sample Prep: Grind sample to a fine powder. Fill capillary to 3 mm height. Compact by

tapping (packing density affects heat transfer).

Method:

Fast ramp (10 °C/min) to 80°C (estimated 20°C below expected range).[1]

Slow ramp (1.0 °C/min) to 160°C.

Observation: Record

(first liquid droplet) and

(complete transparency).

Workflow Visualization
The following diagram illustrates the decision matrix for qualifying the reference standard and

selecting the MP method.
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Caption: Workflow for qualifying CAS 842971-94-2 reference material and selecting the

appropriate melting point determination method.

Data Interpretation & Expected Results
While specific literature values for CAS 842971-94-2 are sparse, structural analogs provide a

baseline for validation:
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Analog: 3-(pyridin-2-yl)propanoic acid (CAS 15197-75-8) melts approx. 156–160 °C (as HCl

salt) or lower as free acid.[1]

Expectation for CAS 842971-94-2: The 6-methyl group adds steric bulk but increases

lipophilicity.[1] Expect a melting point in the range of 85–120 °C for the free acid form.

DSC Thermogram Analysis:

Sharp Endotherm: Indicates high crystallinity and purity.

Split Peak: Suggests a mixture of polymorphs. Action: Anneal sample or recrystallize.

Broadening: Indicates impurities (eutectic effect).[1] Use the Van't Hoff equation on the DSC

data to calculate absolute purity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. (5E)-5-[(2Z)-2-[1-(6-hydroxy-6-methylheptan-2-yl)-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-
inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol | C27H44O3 | CID 5371993 -
PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Precision Melting Point Determination for CAS 842971-
94-2: A Comparative Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2974706/docs#precision-melting-point-determination-
for-cas-842971-94-2-a-comparative-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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